2-(4-chloro-3,5-dimethylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide

• Molecular Formula: C20H23ClN2O3
• Molecular Weight: 374.9 g/mol
• IUPAC Name: 2-(4-chloro-3,5-dimethylphenoxy)-N-(2-morpholin-4-ylphenyl)acetamide
• InChI: InChI=1S/C20H23ClN2O3/c1-14-11-16(12-15(2)20(14)21)26-13-19(24)22-17-5-3-4-6-18(17)23-7-9-25-10-8-23/h3-6,11-12H,7-10,13H2,1-2H3,(H,22,24)
• InChI Key: XKFVTOJPOBVOHF-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1Cl)C)OCC(=O)NC2=CC=CC=C2N3CCOCC3

Description

2-(4-chloro-3,5-dimethylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide, also known as MOR-1, is a synthetic compound that has gained attention in scientific research due to its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 2-(4-chloro-3,5-dimethylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins involved in inflammation and tumor growth. Specifically, 2-(4-chloro-3,5-dimethylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide has been shown to inhibit the activity of COX-2, an enzyme involved in the production of prostaglandins, which are known to promote inflammation. It has also been shown to inhibit the activity of STAT3, a protein involved in tumor growth and survival.
Biochemical and Physiological Effects
2-(4-chloro-3,5-dimethylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines and chemokines, as well as to inhibit the proliferation and migration of cancer cells. In addition, 2-(4-chloro-3,5-dimethylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide has been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(4-chloro-3,5-dimethylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide in lab experiments is its ability to selectively target certain enzymes and proteins, making it a useful tool for investigating the role of these molecules in various biological processes. However, one limitation of using 2-(4-chloro-3,5-dimethylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide is its potential toxicity, which can vary depending on the concentration used and the cell type being studied.

Future Directions

There are a number of potential future directions for research involving 2-(4-chloro-3,5-dimethylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide. One area of interest is its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential as a treatment for cancer, particularly in combination with other anti-cancer agents. Additionally, further research is needed to fully understand the mechanism of action of 2-(4-chloro-3,5-dimethylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide and its potential toxicity in different cell types.

Synthesis Methods

2-(4-chloro-3,5-dimethylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide can be synthesized through a multistep process involving the reaction of 4-chloro-3,5-dimethylphenol with 2-bromo-4'-morpholinylacetophenone, followed by the addition of N,N-dimethylacetamide and sodium hydride. The resulting compound is then purified through column chromatography.

Scientific Research Applications

2-(4-chloro-3,5-dimethylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide has been the subject of numerous scientific studies due to its potential as a therapeutic agent. It has been shown to possess anti-inflammatory, anti-tumor, and anti-microbial properties. In addition, 2-(4-chloro-3,5-dimethylphenoxy)-N-[2-(4-morpholinyl)phenyl]acetamide has been investigated for its potential as a treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.